Cas no 24433-71-4 (1H-Tetrazole,1-ethyl-5-phenyl-)
1H-Tetrazole,1-ethyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole,1-ethyl-5-phenyl-
- 1-Ethyl-5-phenyl-1H-tetraazole
- 1-Ethyl-5-phenyl-1H-tetrazole
-
- Inchi: 1S/C9H10N4/c1-2-13-9(10-11-12-13)8-6-4-3-5-7-8/h3-7H,2H2,1H3
- InChI Key: XBDIFKZMUYFXBN-UHFFFAOYSA-N
- SMILES: N1(CC)C(C2=CC=CC=C2)=NN=N1
Computed Properties
- Exact Mass: 174.0907
- Monoisotopic Mass: 174.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.2
- Melting Point: 70-71 °C
- Boiling Point: 324°Cat760mmHg
- Flash Point: 149.7°C
- Refractive Index: 1.637
- PSA: 43.6
- pka: 1.03±0.10(Predicted)
1H-Tetrazole,1-ethyl-5-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM225911-1g |
Ethyl 4-oxo-8-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate |
24433-71-4 | 97% | 1g |
$599 | 2021-08-04 | |
| Chemenu | CM225911-1g |
Ethyl 4-oxo-8-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate |
24433-71-4 | 97% | 1g |
$599 | 2024-07-28 | |
| Alichem | A189007619-1g |
Ethyl 4-oxo-8-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate |
24433-71-4 | 97% | 1g |
$506.66 | 2023-09-02 | |
| Crysdot LLC | CD11159854-1g |
Ethyl 4-oxo-8-(trifluoromethyl)-1,4-dihydroquinoline-2-carboxylate |
24433-71-4 | 97% | 1g |
$635 | 2024-07-19 |
1H-Tetrazole,1-ethyl-5-phenyl- Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
Additional information on 1H-Tetrazole,1-ethyl-5-phenyl-
Introduction to 1H-Tetrazole, 1-Ethyl-5-Phenyl
1H-Tetrazole, also known as 1-ethyl-5-phenyl-1H-tetrazole, is a heterocyclic compound belonging to the tetrazole family. Tetrazoles are five-membered aromatic rings containing four nitrogen atoms and one carbon atom, which makes them highly versatile in various chemical and biological applications.
Tetrazole derivatives have gained significant attention in recent years due to their unique properties and potential uses in drug discovery, material science, and biomedicine. Among these derivatives, 1H-tetrazole has emerged as a particularly interesting compound because of its stability, reactivity, and ability to form co-crystals with other molecules.
In the context of pharmaceuticals, tetrazole-based compounds are known for their role in molecular recognition, which is critical in drug design and development. The presence of the tetrazole ring allows for the formation of hydrogen bonds with other functional groups, making it a valuable component in scaffold design for new drugs.
The synthesis of 1-ethyl-5-phenyl-1H-tetrazole typically involves multi-step organic reactions. These include the formation of intermediates such as azides and subsequent cyclization to form the tetrazole ring. Recent studies have focused on optimizing these synthetic pathways to improve yields and reduce costs, making this compound more accessible for research and commercial applications.
Tetrazole derivatives have been explored in various biomedical contexts. For instance, they are being investigated as potential candidates for cancer therapy, where their ability to form co-crystals with anticancer drugs can enhance solubility and bioavailability. Additionally, these compounds have shown promise in the development of peptide stabilizers, which are crucial for drug delivery systems.
In recent years, there has been a growing interest in the application of tetrazole-based materials in nano-medicine. These materials can be functionalized to target specific cells or tissues, making them ideal candidates for theranostic agents, which combine therapeutic and diagnostic capabilities.
Tetrazole chemistry is also playing a pivotal role in the development of new generations of antibiotics. By incorporating tetrazole moieties into existing antibiotic structures, researchers aim to overcome bacterial resistance mechanisms while maintaining or improving potency.
Furthermore, tetrazole-based compounds are being explored as potential vaccine adjuvants. These adjuvants enhance the immune response to vaccines, making them more effective in preventing diseases. The ability of tetrazoles to interact with immune cells makes them promising candidates for this application.
In conclusion, 1H-tetrazole, particularly its 1-ethyl-5-phenyl derivative, is a highly valuable compound with diverse applications in the biomedical field. Ongoing research continues to uncover new uses and improve existing ones, solidifying its position as an important tool in modern drug discovery and development.
24433-71-4 (1H-Tetrazole,1-ethyl-5-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)